Cas no 2229535-74-2 (4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine)

4-1-Methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine is a specialized pyrazole derivative featuring a trifluoromethyl group, which enhances its stability and reactivity in synthetic applications. The compound's structure, incorporating both a pyrazole ring and an amine-functionalized butyl chain, makes it a versatile intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved lipophilicity and metabolic resistance, while the amine functionality allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules, offering precise structural control for targeted applications. Its well-defined chemical properties ensure consistent performance in complex synthetic pathways.
4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine structure
2229535-74-2 structure
Product Name:4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine
CAS No:2229535-74-2
MF:C9H14F3N3
MW:221.222772121429
CID:6184845
PubChem ID:165635402
Update Time:2025-10-28

4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine
    • EN300-1973417
    • 2229535-74-2
    • 4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
    • Inchi: 1S/C9H14F3N3/c1-6(13)3-4-7-5-15(2)14-8(7)9(10,11)12/h5-6H,3-4,13H2,1-2H3
    • InChI Key: LDFDTIFEHSFHCN-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN(C)N=1)CCC(C)N)(F)F

Computed Properties

  • Exact Mass: 221.11398195g/mol
  • Monoisotopic Mass: 221.11398195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.8Ų

4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1973417-0.05g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
0.05g
$827.0 2023-09-16
Enamine
EN300-1973417-0.1g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
0.1g
$867.0 2023-09-16
Enamine
EN300-1973417-0.25g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
0.25g
$906.0 2023-09-16
Enamine
EN300-1973417-0.5g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
0.5g
$946.0 2023-09-16
Enamine
EN300-1973417-1.0g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
1g
$1643.0 2023-06-03
Enamine
EN300-1973417-2.5g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
2.5g
$1931.0 2023-09-16
Enamine
EN300-1973417-5.0g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
5g
$4764.0 2023-06-03
Enamine
EN300-1973417-10.0g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
10g
$7065.0 2023-06-03
Enamine
EN300-1973417-1g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
1g
$986.0 2023-09-16
Enamine
EN300-1973417-5g
4-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-amine
2229535-74-2
5g
$2858.0 2023-09-16

Additional information on 4-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-amine

4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine: A Comprehensive Overview

4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine is a complex organic compound with the CAS number 2229535-74-2. This compound belongs to the class of pyrazole derivatives, which are widely studied in medicinal chemistry due to their potential biological activities. The molecule features a pyrazole ring substituted with a methyl group at position 1 and a trifluoromethyl group at position 3, along with a butanamine side chain attached at position 4. These structural elements contribute to its unique chemical properties and functional versatility.

The synthesis of 4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly coupling reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to such compounds. Researchers have explored the use of transition metal catalysts, such as palladium or copper complexes, to facilitate key transformations in the synthesis process. These methods not only improve yield but also enhance the stereochemical control of the final product.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Pyrazole derivatives are known for their ability to modulate various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that 4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine exhibits potent inhibitory activity against certain enzyme targets, making it a valuable candidate for further preclinical evaluation. Additionally, its trifluoromethyl group introduces electronic and steric effects that can enhance binding affinity and selectivity towards specific biological targets.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preliminary animal studies. Its lipophilic nature, influenced by the trifluoromethyl group and the butanamine side chain, contributes to its ability to cross cellular membranes efficiently. However, further investigations are required to assess its bioavailability, metabolism, and excretion patterns in vivo. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LCMS) and nuclear magnetic resonance (NMR), have been employed to characterize the compound's metabolic pathways and identify potential metabolites.

Another area of interest is the exploration of 4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan-2-Amine as a building block in combinatorial chemistry libraries. Its modular structure allows for easy functionalization at various positions on the pyrazole ring, enabling the generation of diverse analogs with varying biological activities. High-throughput screening (HTS) campaigns have been conducted to evaluate these analogs against a wide range of disease-relevant targets, including cancer-associated proteins and inflammatory mediators.

Recent breakthroughs in computational chemistry have also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into its binding modes with target proteins, while machine learning algorithms have been used to predict its ADMET (absorption, distribution, metabolism, excretion, toxicity) properties. These computational tools complement experimental approaches and accelerate the drug discovery process.

In conclusion, 4-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-Ylbutan

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.